Cas no 1261887-34-6 (2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl)

• Product Name: 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl
• CAS No: 1261887-34-6
• MF: C₁₅H₉BrF₆
• MW: 383.126384496689
• CID: 4994879
• Update Time: 2025-11-06

2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl

• Inchi： 1S/C15H9BrF6/c16-8-9-4-5-13(15(20,21)22)12(6-9)10-2-1-3-11(7-10)14(17,18)19/h1-7H,8H2
• InChI Key： SICQAANCIAGUDF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl

Research Briefing on 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl (CAS: 1261887-34-6) in Chemical Biology and Pharmaceutical Applications

The compound 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl (CAS: 1261887-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies highlight the role of 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl as a versatile intermediate in the synthesis of complex bioactive molecules. The presence of both trifluoromethyl and bromomethyl groups on the biphenyl scaffold allows for diverse functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of kinase inhibitors and other small-molecule therapeutics targeting inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The trifluoromethyl groups were found to enhance the metabolic stability of the resulting inhibitors, while the bromomethyl moiety facilitated further derivatization to optimize binding affinity. The study reported promising in vitro and in vivo efficacy against B-cell malignancies, positioning this compound as a critical component in next-generation BTK-targeted therapies.

Another area of active research involves the application of 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Biology demonstrated its use in the radiosynthesis of fluorine-18 labeled probes for imaging protein-protein interactions in cancer cells. The compound's structural features enabled efficient radiolabeling and high target specificity, underscoring its utility in diagnostic applications.

From a synthetic chemistry perspective, advancements in the scalable production of 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl have been reported. A 2024 Organic Process Research & Development article detailed an optimized palladium-catalyzed cross-coupling approach that improved yield and purity while reducing metal contamination. This development addresses previous challenges in large-scale manufacturing, facilitating broader research and clinical applications.

Ongoing investigations are exploring the compound's potential in addressing drug resistance mechanisms. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that derivatives of 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl may overcome resistance in EGFR-mutated non-small cell lung cancer by modulating alternative signaling pathways. These findings, while requiring further validation, point to exciting new directions in targeted cancer therapy.

In conclusion, 2,3'-Bis(trifluoromethyl)-5-bromomethylbiphenyl (CAS: 1261887-34-6) represents a multifaceted tool in modern drug discovery and development. Its applications span from medicinal chemistry to diagnostic imaging, with recent breakthroughs highlighting its importance in addressing unmet medical needs. As research continues, this compound is poised to play an increasingly significant role in the development of innovative therapeutic and diagnostic solutions.